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Compound of Interest

Compound Name: PFI-90

Cat. No.: B2861262 Get Quote

Essential Safety and Handling Guide for PFI-90
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of PFI-90. As a selective inhibitor of histone demethylase

KDM3B with potential as an anti-tumor agent, understanding the proper handling of PFI-90 is

critical for laboratory safety and experimental integrity. This guide is intended to be a preferred

resource, building trust by providing comprehensive information beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
PFI-90 is a research chemical and should be handled with care. As it is a solid, airborne dust

presents a primary route of exposure. The toxicological properties of PFI-90 have not been fully

investigated; therefore, it should be treated as a potentially hazardous substance.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
ANSI-approved safety glasses

with side shields or goggles.

Protects against dust particles

and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and disposed of properly

after handling.

Respiratory Protection

NIOSH-approved respirator is

recommended if handling large

quantities or if dust is

generated.

Prevents inhalation of fine

particles.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Quantitative Data Summary
The following tables summarize the known quantitative data for PFI-90.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₁H₁₀N₄O MedchemExpress[1]

Molecular Weight 214.22 g/mol MedchemExpress[1]

Appearance Solid Cayman Chemical

Storage Temperature -20°C Cayman Chemical

Table 2: Biological Activity
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Parameter Value Cell Line/System Source

IC₅₀ 812 nM RH4 MedchemExpress[1]

3200 nM RH30 MedchemExpress[1]

1895 nM OSA-CL MedchemExpress[1]

1113 nM TC-32 MedchemExpress[1]

2 µM SJSA-1 Cayman Chemical[2]

1 µM TC-32 Cayman Chemical[2]

EC₅₀ 0.4 µM SCMC (Kim et al., 2024)[3]

0.9 µM RH4 (Kim et al., 2024)[3]

3.2 µM RH30 (Kim et al., 2024)[3]

Binding Affinity (Kd) 7.68 µM KDM3B (Kim et al., 2024)[3]

Table 3: Toxicological Data (Estimated)

Parameter Value Notes

LD₅₀ (Oral) ~1000 mg/kg (hamster)

This is an estimated value

based on a structurally related

thiazole derivative N-(1-methyl-

2-methyl-pyridine)-N-(p-

bromophenylthiazol-2-yl)-

hydrazine.[4] The exact toxicity

of PFI-90 has not been

determined.

Experimental Protocols: Handling and Solution
Preparation
Adherence to the following procedural steps is crucial for safety and for ensuring the quality of

experimental results.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139348/PFI-90-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/40120/pfi-90
https://www.caymanchem.com/product/40120/pfi-90
https://www.researchgate.net/publication/378467108_KDM3B_inhibitors_disrupt_the_oncogenic_activity_of_PAX3-FOXO1_in_fusion-positive_rhabdomyosarcoma
https://www.researchgate.net/publication/378467108_KDM3B_inhibitors_disrupt_the_oncogenic_activity_of_PAX3-FOXO1_in_fusion-positive_rhabdomyosarcoma
https://www.researchgate.net/publication/378467108_KDM3B_inhibitors_disrupt_the_oncogenic_activity_of_PAX3-FOXO1_in_fusion-positive_rhabdomyosarcoma
https://www.researchgate.net/publication/378467108_KDM3B_inhibitors_disrupt_the_oncogenic_activity_of_PAX3-FOXO1_in_fusion-positive_rhabdomyosarcoma
https://pubmed.ncbi.nlm.nih.gov/33349088/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2861262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1. General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid compound.

Avoid generating dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.2. Preparation of Stock Solutions:

PFI-90 is typically dissolved in an organic solvent such as Dimethyl Sulfoxide (DMSO) to create

a stock solution.

Materials:

PFI-90 solid

Anhydrous DMSO

Sterile, capped vials

Calibrated pipettes

Vortex mixer and/or sonicator

Procedure:

Equilibrate the PFI-90 vial to room temperature before opening.

In a chemical fume hood, weigh the required amount of PFI-90.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Cap the vial tightly and vortex until the solid is completely dissolved. Sonication may be

used to aid dissolution.
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Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Operational and Disposal Plans
4.1. Spill Response:

Small Spills (Solid):

Wear appropriate PPE.

Gently sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Small Spills (Solution):

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Large Spills:

Evacuate the area.

Contact your institution's environmental health and safety (EHS) department immediately.

4.2. Disposal Plan:

Unused PFI-90 Solid:

Dispose of as hazardous solid waste in accordance with local, state, and federal

regulations.
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The waste container must be clearly labeled with the contents.

PFI-90 Solutions:

Collect in a designated, labeled hazardous waste container for liquid chemical waste.

Do not dispose of down the drain.

Contaminated Materials:

All materials that have come into contact with PFI-90 (e.g., gloves, pipette tips, paper

towels) should be collected in a sealed bag and disposed of as hazardous solid waste.
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Caption: PFI-90 inhibits KDM3B, leading to increased H3K9me2, repression of PAX3-FOXO1,

and induction of apoptosis.

PFI-90 Handling and Preparation Workflow
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Caption: Workflow for the safe handling and preparation of PFI-90 solutions for experimental

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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